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Compound of Interest

Compound Name: Cerium(1V) sulfate tetrahydrate

Cat. No.: B110390

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of Cerium(lV) sulfate
tetrahydrate (Ce(S0a4)2-4H20) in various solvents. The information is intended to support
research, development, and quality control activities where this compound is utilized.

Executive Summary

Cerium(lV) sulfate tetrahydrate is a strong oxidizing agent with applications in analytical
chemistry and organic synthesis. Its effectiveness in these applications is often dependent on
its solubility in the chosen solvent system. This document details the solubility of Cerium(IV)
sulfate tetrahydrate in agueous solutions, acidic media, and common organic solvents. It also
provides a detailed experimental protocol for determining its solubility.

Physicochemical Properties

e Chemical Formula: Ce(S0Oa4)2:4H20

¢ Molar Mass: 404.30 g/mol

o Appearance: Yellow to yellow-orange crystalline solid[1][2]

o General Solubility: Moderately soluble in water and dilute acids[1][3]. It decomposes in large
amounts of water[4][5].
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Quantitative Solubility Data

The solubility of Cerium(IV) sulfate tetrahydrate is highly dependent on the solvent and
temperature. The following tables summarize the available quantitative data.

Solubility in Water

Cerium(lV) sulfate tetrahydrate exhibits retrograde solubility in water, meaning its solubility
decreases as the temperature increases[6][7]. The compound hydrolyzes in large amounts of

water[1].
Temperature (°C) Solubility ( g/100 mL)
0 21.4[4]
20 9.84[4]
50 3.8[8]
60 3.87[4]

Solubility in Sulfuric Acid

Cerium(lV) sulfate is soluble in dilute sulfuric acid[4][5][9]. The presence of sulfuric acid can
suppress hydrolysis, which occurs in neutral aqueous solutions[1]. However, the solubility is
influenced by the concentration of the acid and the temperature. Research indicates that the
solubility of ceric sulfate generally decreases with increasing sulfuric acid concentration, which
can be attributed to the common ion effect[9]. Interestingly, the solubility of ceric sulfate shows
a significant maximum at 40 °C in sulfuric acid solutions[10].
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Sulfuric Acid (H2SO0a) Solubility of Ce(S0a)2
Conc. (M) Temperature (°C) (moliL)
0.1 20 ~0.25
1.0 20 ~0.18
2.0 20 ~0.15
4.0 20 ~0.12
0.1 40 ~0.35
1.0 40 ~0.28
2.0 40 ~0.22
4.0 40 ~0.18
0.1 60 ~0.22
1.0 60 ~0.17
2.0 60 ~0.14
4.0 60 ~0.11

Note: The data in this table is approximated from graphical representations in the cited
literature and should be used as a reference.

Solubility in Organic Solvents

Cerium(lV) sulfate tetrahydrate is generally poorly soluble in non-polar organic solvents.

Solvent Solubility
Glacial Acetic Acid Insoluble
Ethanol (96%) Insoluble

Experimental Protocol for Solubility Determination
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This section outlines a general experimental methodology for determining the solubility of
Cerium(lV) sulfate tetrahydrate in a given solvent.

Principle

The solubility is determined by creating a saturated solution of Cerium(IV) sulfate
tetrahydrate in the solvent of interest at a constant temperature. The concentration of the
dissolved cerium is then measured in a filtered aliquot of the supernatant.

Materials and Equipment

¢ Cerium(lV) sulfate tetrahydrate

o Solvent of interest (e.g., deionized water, sulfuric acid solution)
o Thermostatic shaker bath or magnetic stirrer with a hot plate

o Calibrated thermometer

¢ Syringe filters (e.g., 0.22 pm)

e Volumetric flasks and pipettes

e Analytical balance

o UV-Vis Spectrophotometer or other suitable analytical instrument for cerium quantification.

Experimental Workflow
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Preparation

Weigh excess Ce(S0a4)2:4H20 Measure known volume of solvent

Combine solid and solvent

Equilibration

Agitate at constant temperature

(e.g., 24 hours)

Sampling (v& Analysis

[Allow solid to settle)
Gilter supernatanD
Dilute aliquot

Analyze Ce** concentration
(e.g., UV-Vis)

Calculation

Calculate solubility
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Solid Phase

Influencing Factors
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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in-different-solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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